Cas no 876716-37-9 (3-Azepan-1-yl-1-methyl-propylamine)

• Product Name: 3-Azepan-1-yl-1-methyl-propylamine
• CAS No: 876716-37-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 1079019
• PubChem ID: 6484166
• Update Time: 2025-04-20

3-Azepan-1-yl-1-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 3-Azepan-1-yl-1-methyl-propylamine
• 3-azepan-1-yl-1-methylpropylamine
• AKOS016050892
• AKOS000149431
• 876716-37-9
• 4-(azepan-1-yl)butan-2-amine
• SCHEMBL25978660

• MDL： MFCD07643232
• Inchi： 1S/C10H22N2/c1-10(11)6-9-12-7-4-2-3-5-8-12/h10H,2-9,11H2,1H3
• InChI Key： YHGWYQDNQLHADE-UHFFFAOYSA-N
• SMILES： N1(CCC(C)N)CCCCCC1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 236.7±8.0 °C at 760 mmHg
• Flash Point: 92.9±13.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Azepan-1-yl-1-methyl-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes